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Compound of Interest

Compound Name: 2-Methoxy-5-methylphenol-d3

Cat. No.: B12366990

Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides a detailed protocol for the proper disposal of 2-Methoxy-5-
methylphenol-d3, a deuterated analog of 2-Methoxy-5-methylphenol. While specific data for

the deuterated form is limited, the disposal procedures should be considered identical to those

for the parent compound, based on the chemical's inherent hazards.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, it is crucial to handle 2-Methoxy-5-methylphenol-
d3 with appropriate personal protective equipment (PPE). This compound is classified as

harmful if swallowed, a skin irritant, a serious eye irritant, and potentially harmful to aquatic life.

Essential PPE includes:

Gloves: Chemical-resistant gloves must be worn.[1]

Eye Protection: Safety glasses with side-shields or goggles are mandatory.[1]

Lab Coat: A lab coat or other protective clothing should be worn to prevent skin contact.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood, to

avoid inhalation of any dust or vapors.[1][2]

Step-by-Step Disposal Protocol
The disposal of 2-Methoxy-5-methylphenol-d3 must adhere to federal, state, and local

environmental regulations.[2] The following steps provide a general guideline for its proper

disposal:

Waste Identification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste according to regulations such as the US

EPA guidelines in 40 CFR 261.3.[2] Given the hazard classifications of 2-Methoxy-5-

methylphenol, it is likely to be considered hazardous waste.

Containerization:

Place the waste material into a suitable, clearly labeled, and tightly sealed container.[1][2]

The container should be compatible with the chemical to prevent any reaction or

degradation.

Label the container with the full chemical name ("2-Methoxy-5-methylphenol-d3") and

appropriate hazard symbols.

Storage:

Store the waste container in a designated, cool, dry, and well-ventilated area away from

incompatible materials.[1]

Ensure the storage area is secure and accessible only to authorized personnel.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for 2-Methoxy-5-methylphenol.
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The final disposal method will likely be incineration at an approved waste disposal plant.[2]

[3]

In Case of a Spill:

For small spills, absorb the material with an inert substance (e.g., vermiculite, dry sand) and

place it into a suitable disposal container.[2]

Avoid creating dust.[1]

Ensure the area is well-ventilated.

For larger spills, evacuate the area and contact your EHS department immediately.

Summary of Chemical and Hazard Data
The following table summarizes key quantitative data for 2-Methoxy-5-methylphenol, which

should be considered representative for its deuterated analog.

Property Value Source

Molecular Formula C₈H₁₀O₂ [4][5]

Molecular Weight 138.16 g/mol [4]

Melting Point 35 - 39 °C [3]

Boiling Point 115 - 117 °C @ 20 mmHg [3]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH402: Harmful to

aquatic life

[4]

Disposal Workflow
The logical flow for the proper disposal of 2-Methoxy-5-methylphenol-d3 is illustrated in the

diagram below. This workflow ensures that all necessary safety and regulatory steps are
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followed.

Figure 1: Disposal Workflow for 2-Methoxy-5-methylphenol-d3
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Figure 1: Disposal Workflow for 2-Methoxy-5-methylphenol-d3
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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